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Cat. No.: B15484396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview of the application and characterization of

La₂Ni₇-based superlattice metal hydride alloys, materials of significant interest for hydrogen

storage and electrochemical applications such as nickel-metal hydride (Ni-MH) batteries.

Introduction to La₂Ni₇ Superlattice Metal Hydride
Alloys
La₂Ni₇-based alloys are a class of intermetallic compounds that exhibit a superlattice crystal

structure. This structure is composed of alternating layers of [LaNi₅] and [La₂Ni₄] subunits,

which creates a high density of catalytically active sites and favorable hydrogen diffusion

pathways. These characteristics lead to high hydrogen storage capacity and excellent

electrochemical performance. The properties of these alloys can be finely tuned by substituting

lanthanum with other rare earth elements (e.g., Y, Gd) or magnesium, and nickel with other

transition metals (e.g., Co, Mn, Al), allowing for the optimization of their performance for

specific applications.

Data Presentation: Performance of La₂Ni₇-Based
Alloys
The following tables summarize the key performance metrics of various La₂Ni₇-type and related

superlattice metal hydride alloys.
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Table 1: Electrochemical Properties of La-Mg-Ni Superlattice Alloys

Alloy
Composition

Crystal
Structure Type

Maximum
Discharge
Capacity
(mAh/g)

High-Rate
Dischargeabilit
y (HRD) @
1800 mA/g

Cycling
Stability (%
retention after
100 cycles)

La₁.₅Mg₀.₅Ni₇ Ce₂Ni₇ 304 - -

La₀.₇Mg₀.₃Ni₃.₄M

n₀.₁

(La,Mg)Ni₃ +

LaNi₅
403.1 -

Greatly improved

with Co

substitution

La₂MgNi₉ PuNi₃ ~400
86% @ 350

mA/g
-

La₁.₉Mg₁.₁Ni₉ PuNi₃ ~400
85% @ 350

mA/g

~64% after 200

cycles

La₁.₈Mg₁.₂Ni₉ PuNi₃ ~400
80% @ 350

mA/g
-

Table 2: Hydrogen Storage Properties of La-Based Superlattice Alloys
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Alloy Composition Predominant Phase
Hydrogen Storage
Capacity (wt.%)

Absorption/Desorp
tion Plateau
Pressure

La₂Y₄Ni₂₁ A₂B₇-type 1.59 -

LaY₂Ni₉ AB₃-type 1.56 -

LaY₂Ni₉.₇Mn₀.₅Al₀.₃ Ce₂Ni₇-type -

Reduced volume

mismatch between

subunits

La₁.₅Mg₀.₅Ni₇ Ce₂Ni₇-type
~1.4 (calculated from

deuteride)

Exhibits H₂

absorption/desorption

plateaus

Gd₂Ni₇ Ce₂Ni₇-type 1.13
0.015 MPa and 0.13

MPa (desorption)

Experimental Protocols
Synthesis of La₂Ni₇-Based Superlattice Alloys
A. Induction Melting and Annealing

This is a common method for producing homogeneous superlattice alloys.

Raw Material Preparation: Weigh high-purity (>99.9%) metals (La, Ni, Mg, and any

substituent elements) in the desired stoichiometric ratio.

Melting: Place the raw materials in a water-cooled copper crucible within a high-frequency

induction furnace. The furnace chamber is first evacuated to a high vacuum (<10⁻³ Pa) and

then filled with high-purity argon gas to prevent oxidation. The melting process is repeated

several times to ensure compositional homogeneity of the ingot.

Annealing: Seal the as-cast ingot in a quartz tube under a high-purity argon atmosphere.

Place the quartz tube in a muffle furnace and anneal at a specific temperature (e.g., 950-

1100 °C) for an extended period (e.g., 12-54 hours) to promote the formation of the desired

superlattice phase.[1]
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Quenching: After annealing, rapidly cool the sample by quenching the quartz tube in ice

water to preserve the high-temperature phase.[2]

Pulverization: Mechanically crush the annealed ingot into a fine powder (e.g., <200 mesh) in

an argon-filled glovebox to prevent oxidation.

B. Mechanical Alloying

This method can be used to produce nanocrystalline or amorphous alloys.

Raw Material Preparation: Weigh the elemental powders in the desired ratio.

Milling: Place the powders in a stainless steel vial with stainless steel balls (a typical ball-to-

powder weight ratio is 10:1) inside an argon-filled glovebox.

Milling Process: Mill the powders using a high-energy planetary ball mill for a specified

duration (e.g., 10-50 hours) at a set rotational speed (e.g., 300-500 rpm). The milling process

involves repeated cold welding, fracturing, and re-welding of the powder particles, leading to

the formation of the alloy.

Structural and Morphological Characterization
A. X-ray Diffraction (XRD) with Rietveld Refinement

Sample Preparation: Prepare a flat powder sample on a zero-background sample holder.

Data Collection: Collect the XRD pattern using a diffractometer with Cu Kα radiation over a

2θ range of 10-90° with a small step size (e.g., 0.02°).

Phase Identification: Identify the crystalline phases present in the sample by comparing the

experimental diffraction peaks with standard diffraction patterns from a database (e.g.,

ICDD).

Rietveld Refinement: Use specialized software (e.g., GSAS, FullProf) to perform Rietveld

refinement of the XRD data. This analysis provides detailed structural information, including

lattice parameters, unit cell volume, phase abundance, and atomic positions.[1]
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Hydrogen Storage Characterization
A. Pressure-Composition-Temperature (PCT) Isotherm Measurement

Sample Activation: Place a precisely weighed powder sample (typically 1-2 g) in a stainless

steel reactor. Activate the sample by heating it under vacuum (e.g., to 300 °C) to remove any

surface contaminants and then exposing it to high-pressure hydrogen (e.g., 3-5 MPa) for

several cycles to facilitate hydrogen absorption.

Isotherm Measurement: Perform the PCT measurements at a constant temperature (e.g., 25

°C, 50 °C, 75 °C) using a Sieverts-type apparatus. Incrementally introduce a known amount

of high-purity hydrogen gas into the reactor and record the equilibrium pressure after each

increment. The desorption isotherm is measured by incrementally removing hydrogen.

Data Analysis: Plot the equilibrium hydrogen pressure against the hydrogen concentration in

the alloy (in wt.% or H/M) to obtain the PCT curves. From these curves, determine the

hydrogen storage capacity, plateau pressures for absorption and desorption, and the

hysteresis.

Electrochemical Characterization
A. Electrode Preparation

Mixture Preparation: Thoroughly mix the active alloy powder with a conductive agent (e.g.,

carbon black or nickel powder) and a binder (e.g., polytetrafluoroethylene - PTFE) in a

weight ratio of approximately 85:10:5.

Pelletizing: Press a small amount of the mixture (e.g., 100 mg) onto a nickel foam substrate

under a pressure of about 10-15 MPa to form the working electrode.

B. Electrochemical Measurements

Perform the electrochemical tests in a standard three-electrode cell at room temperature. Use

the prepared metal hydride electrode as the working electrode, a sintered Ni(OH)₂/NiOOH

electrode as the counter electrode, and a Hg/HgO electrode as the reference electrode. The

electrolyte is typically a 6 M KOH solution.
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Activation: Activate the electrode by performing several charge/discharge cycles at a low

current density (e.g., C/10 rate, where C is the theoretical capacity) until a stable discharge

capacity is achieved.

Discharge Capacity Measurement: Charge the electrode at a constant current (e.g., 100

mA/g) for a specified time and then discharge it at the same or a different current density to a

cut-off voltage (e.g., -0.6 V vs. Hg/HgO). The discharge capacity is calculated from the

discharge time and current.

High-Rate Dischargeability (HRD): Measure the discharge capacity at various high current

densities (e.g., 400, 800, 1200, 1600 mA/g). The HRD is calculated as the ratio of the

discharge capacity at a high rate to the capacity at a low rate.

Cycling Stability: Subject the electrode to a large number of charge/discharge cycles (e.g.,

100 or more) and measure the discharge capacity every 10 cycles. The cycling stability is

expressed as the percentage of the initial capacity retained after a certain number of cycles.
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Caption: Workflow for the development and characterization of La₂Ni₇-based alloys.
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Caption: Workflow for the electrochemical characterization of metal hydride electrodes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.researchgate.net/figure/Rietveld-refinement-of-XRD-patterns-a-as-cast-alloy-b-annealed-alloy-at-950-C-for_fig2_282519711
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/60c757c6842e658cf7db4764/original/thermodynamic-modelling-of-hydrogen-multicomponent-alloy-systems-calculating-pressure-composition-temperature-diagrams.pdf
https://www.benchchem.com/product/b15484396#using-la2ni7-in-superlattice-metal-hydride-alloys
https://www.benchchem.com/product/b15484396#using-la2ni7-in-superlattice-metal-hydride-alloys
https://www.benchchem.com/product/b15484396#using-la2ni7-in-superlattice-metal-hydride-alloys
https://www.benchchem.com/product/b15484396#using-la2ni7-in-superlattice-metal-hydride-alloys
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15484396?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15484396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

